Cas no 5399-44-0 (3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 5399-44-0
• MF: C₆H₇N₅
• MW: 149.153279542923
• MDL: MFCD13813768
• CID: 383373
• PubChem ID: 219854
• Update Time: 2025-04-19

3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-methyl-
• 3-METHYL-1H-PYRAZOLO(3,4-D)PYRIMIDIN-4-AMINE
• 3-methyl-2H-pyrazolo[3,4-d]pyrimidin-4-amine
• 4-Amino-3-methyl-1H-pyrazolo[3,4-d]pyrimidine
• NSC 1634
• SY123712
• CS-0036550
• NSC-1634
• DTXSID40277310
• AKOS004121267
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-methyl- (9CI)
• MG-0704
• AM804019
• VQXHGXDVBHJJJU-UHFFFAOYSA-N
• MB13541
• SCHEMBL1598752
• SCHEMBL14742662
• 5399-44-0
• NSC1634
• BDBM123760
• MFCD13813768
• BDBM178083
• 3-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (19)
• DB-357129
• pyrazolo[3,4-d]pyrimidine, 4-amino-3-methyl-

• MDL： MFCD13813768
• Inchi： 1S/C6H7N5/c1-3-4-5(7)8-2-9-6(4)11-10-3/h2H,1H3,(H3,7,8,9,10,11)
• InChI Key： VQXHGXDVBHJJJU-UHFFFAOYSA-N
• SMILES： N1C(C)=C2C(N)=NC=NC2=N1

Computed Properties

• Exact Mass: 149.07031
• Monoisotopic Mass: 149.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.71
• Melting Point: >300 ºC
• Boiling Point: 249 ºC
• Flash Point: 104 ºC
• Refractive Index: 1.776
• PSA: 80.48
• LogP: 0.82470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines